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Compound of Interest

Compound Name: GSK343

Cat. No.: B607833

Welcome to the GSK343 Technical Support Center. This resource is designed for researchers,
scientists, and drug development professionals to provide guidance on the solubility of
GSK343 in aqueous media and to offer troubleshooting for common experimental challenges.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for preparing a GSK343 stock solution?

Al: Dimethyl sulfoxide (DMSOQ) is the most commonly recommended solvent for preparing
GSK343 stock solutions.[1][2][3][4] It is also soluble in ethanol (EtOH) and dimethylformamide
(DMF).[1][5] GSK343 is insoluble in water.[2][3]

Q2: I'm observing precipitation when | dilute my GSK343 stock solution into my aqueous cell
culture medium. What should | do?

A2: Precipitation upon dilution into aqueous media is a common issue due to the low aqueous
solubility of GSK343.[5] Here are some troubleshooting steps:

e Ensure a low final DMSO concentration: Aim for a final DMSO concentration of less than
0.1% in your culture medium, as higher concentrations can be toxic to cells and may
contribute to precipitation.[6]
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e Pre-warm the media: Adding the GSK343 stock solution to pre-warmed culture media can
help maintain its solubility.[5]

 Vigorous mixing: Ensure the solution is mixed thoroughly immediately after adding the
GSK343 stock to the aqueous medium.[5]

e Use a fresh DMSO stock: Moisture-absorbing DMSO can reduce the solubility of GSK343.[2]
[3] It is recommended to use a fresh, high-quality DMSO.

Q3: What are the typical working concentrations for GSK343 in cell-based assays?

A3: The effective working concentration of GSK343 can vary depending on the cell line and the
desired experimental outcome. However, a general range is between 5 nM and 50 uM.[1][6][7]

For example, in HCC1806 breast cancer cells, GSK343 inhibited H3K27 trimethylation with an

IC50 of 174 nM.[7] In LNCaP prostate cancer cells, the IC50 for cell proliferation inhibition was

2.9 uM.[7]

Q4: How should | store my GSK343 stock solution?

A4: GSK343 stock solutions should be stored at -20°C or -80°C.[1][3][7] It is advisable to
aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can
lead to degradation of the compound.[1] Once in solution, it is recommended to use it within 3
months to prevent loss of potency.[1]

Quantitative Data Summary

Table 1: Solubility of GSK343 in Various Solvents

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b607833?utm_src=pdf-body
http://www.rox-azide-5-isomer.com/index.php?g=Wap&m=Article&a=detail&id=15974
https://www.benchchem.com/product/b607833?utm_src=pdf-body
http://www.rox-azide-5-isomer.com/index.php?g=Wap&m=Article&a=detail&id=15974
https://www.benchchem.com/product/b607833?utm_src=pdf-body
https://www.selleckchem.com/products/gsk343.html
https://www.medchemexpress.com/GSK343.html
https://www.benchchem.com/product/b607833?utm_src=pdf-body
https://www.benchchem.com/product/b607833?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/gsk343/66244
https://pmc.ncbi.nlm.nih.gov/articles/PMC12185554/
https://www.glpbio.com/gsk343.html
https://www.benchchem.com/product/b607833?utm_src=pdf-body
https://www.glpbio.com/gsk343.html
https://www.glpbio.com/gsk343.html
https://www.benchchem.com/product/b607833?utm_src=pdf-body
https://www.benchchem.com/product/b607833?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/gsk343/66244
https://www.medchemexpress.com/GSK343.html
https://www.glpbio.com/gsk343.html
https://www.cellsignal.com/products/activators-inhibitors/gsk343/66244
https://www.cellsignal.com/products/activators-inhibitors/gsk343/66244
https://www.benchchem.com/product/b607833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Solvent Solubility Notes
May require ultrasonication to
fully dissolve.[3][8] Use of
DMSO > 15.62 mg/mL (28.84 mM) fresh DMSO is recommended
as hygroscopic DMSO can
reduce solubility.[2][3]
Ethanol 2 mg/mL
Gentle warming is
DMF > 7.58 mg/mL recommended to aid
dissolution.[5][7]
Water Insoluble [2]

Table 2: IC50 Values of GSK343 in Different Assays

Target/Assay Cell Line/System IC50 Value
EZH2 (enzymatic assay) Cell-free 4 nM

EZH1 (enzymatic assay) Cell-free 60 nM
H3K27me3 Inhibition HCC1806 breast cancer cells 174 nM

Cell Proliferation LNCaP prostate cancer cells 29 uM

Cell Proliferation HelLa cells 13 uM

Cell Proliferation SiHa cells 15 uM

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK343 Stock

Solution in DMSO

Materials:

e GSK343 powder (MW: 541.69 g/mol )
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Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortexer

Ultrasonic bath (optional)

Methodology:

Weigh out the desired amount of GSK343 powder. For 1 mg of GSK343, you will need 184.6
pL of DMSO to make a 10 mM stock solution.

e Add the calculated volume of DMSO to the vial containing the GSK343 powder.
» Vortex the solution thoroughly for several minutes to aid dissolution.

e |If the compound does not fully dissolve, gently warm the tube to 37°C for 10 minutes and/or
place it in an ultrasonic bath for a short period.[7]

e Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparing a Working Solution in Cell Culture
Medium

Materials:

e 10 mM GSK343 stock solution in DMSO
e Pre-warmed, sterile cell culture medium
« Sterile tubes for dilution

Methodology:
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» Determine the final concentration of GSK343 required for your experiment.

e Calculate the volume of the 10 mM stock solution needed. To minimize the final DMSO
concentration, it is recommended to perform a serial dilution if very low concentrations of
GSK343 are required.

e Add the calculated volume of the GSK343 stock solution to the pre-warmed cell culture
medium.

o Immediately and vigorously mix the solution by pipetting or gentle vortexing to ensure
homogenous distribution and prevent precipitation.

o Use the freshly prepared working solution for your experiment. Do not store the diluted
agueous solution.

Visualizations
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Caption: Mechanism of GSK343 as a competitive inhibitor of EZH2.
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GSK343 Experimental Workflow
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Caption: Recommended workflow for preparing and using GSK343.
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Troubleshooting Precipitation
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Caption: A logical guide to troubleshooting GSK343 precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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